Pyrimido(1,6-a)benzimidazole-1,3(2H,5H)-dione, 5-cyclopropyl-8-fluoro-2-hydroxy-7-(1-piperazinyl)-, monohydrochloride

• CAS No.: 137858-18-5
• Molecular Formula: C17H19ClFN5O3
• Molecular Weight: 395.8 g/mol
• IUPAC Name: 5-cyclopropyl-8-fluoro-2-hydroxy-7-piperazin-1-ylpyrimido[1,6-a]benzimidazole-1,3-dione;hydrochloride
• InChI: InChI=1S/C17H18FN5O3.ClH/c18-11-7-13-14(8-12(11)20-5-3-19-4-6-20)21(10-1-2-10)15-9-16(24)23(26)17(25)22(13)15;/h7-10,19,26H,1-6H2;1H
• InChI Key: GZJIMVLXISTLCK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C3=CC(=C(C=C3N4C2=CC(=O)N(C4=O)O)F)N5CCNCC5.Cl

Description

Pyrimido(1,6-a)benzimidazole-1,3(2H,5H)-dione, 5-cyclopropyl-8-fluoro-2-hydroxy-7-(1-piperazinyl)-, monohydrochloride is a useful research compound. Its molecular formula is C17H19ClFN5O3 and its molecular weight is 395.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

tert-Butyl 4-[5-cyclopropyl-8-fluoro-1,2,3,5-tetrahydro-2-hydroxy-1,3-dioxopyrimido[1,6-a]benzimidazol-7-yl]-1-piperazinecarboxylate (350 mg, 0.76 mmol) is treated with a 2.5N hydrochloric acid solution in dioxane (4 ml), whereby a white precipitate forms immediately. The suspension is stirred at room temperature (25°) for 18 hours. The separated crystals are filtered off and dissolved in water (10 ml). The solution is treated with active charcoal, then filtered and cooled to 0°. The separated crystals are filtered off, washed with ethanol and ether and dried in a high vacuum. There are obtained 176 mg (58%) of 5-cyclopropyl-8-fluoro-2-hydroxy-7-(1-piperazinyl)-pyrimido[1,6-a]benzimidazole-1,3(2H,5H)-dione hydrochloride.